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Compound of Interest

Compound Name: Calcitriol-d6

Cat. No.: B8074931 Get Quote

Calcitriol-d6: A Technical Guide for Researchers
An In-depth Whitepaper on the Properties, Application, and Signaling Context of Deuterated

Calcitriol

This technical guide provides researchers, scientists, and drug development professionals with

essential information on Calcitriol-d6, a deuterated analog of the hormonally active form of

vitamin D3. This document outlines its core physicochemical properties, its primary application

as an internal standard in quantitative analysis, a representative experimental protocol for its

use, and the biological signaling pathway of its non-deuterated counterpart, Calcitriol.

Core Properties of Calcitriol-d6
Calcitriol-d6 is a synthetic, stable isotope-labeled version of Calcitriol, where six hydrogen

atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal

standard for mass spectrometry-based quantification of endogenous or administered Calcitriol.

[1]

Quantitative Data Summary
The key physicochemical properties of Calcitriol-d6 are summarized in the table below for

easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8074931?utm_src=pdf-interest
https://www.benchchem.com/product/b8074931?utm_src=pdf-body
https://www.benchchem.com/product/b8074931?utm_src=pdf-body
https://www.benchchem.com/product/b8074931?utm_src=pdf-body
https://www.mdpi.com/2072-6643/7/1/443
https://www.benchchem.com/product/b8074931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 78782-99-7[2][3][4][5]

Molecular Formula C₂₇H₃₈D₆O₃[2][3]

Molecular Weight 422.67 g/mol [3][5][6]

Synonyms
1,25-dihydroxycholecalciferol-d6, 1α,25-

dihydroxy Vitamin D3-d6[2]

Application in Quantitative Analysis
The primary application of Calcitriol-d6 is as an internal standard for the precise quantification

of Calcitriol in biological matrices, such as plasma, using techniques like liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[1] Its utility stems from its near-

identical chemical and physical properties to Calcitriol, allowing it to co-elute and ionize

similarly, while its distinct mass-to-charge ratio allows for separate detection by the mass

spectrometer. This corrects for variations in sample preparation and instrument response,

ensuring accurate and reproducible measurements.

Experimental Workflow for Calcitriol Quantification
The following diagram illustrates a typical workflow for the quantification of Calcitriol in a

biological sample using Calcitriol-d6 as an internal standard.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample Collection

Spike with Calcitriol-d6 (Internal Standard)

Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)

Chromatographic Separation (UPLC/HPLC)

Tandem Mass Spectrometry Detection

Quantification using Calcitriol/Calcitriol-d6 Peak Area Ratio

Final Calcitriol Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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